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Compound of Interest

Compound Name: 4-Fluoro-2-iodo-1-nitrobenzene

Cat. No.: B1319200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-iodo-1-nitrobenzene,

a key intermediate in organic synthesis. The document details its chemical and physical

properties, a standard synthesis protocol, reactivity, and safety information, presented for

practical application in research and development.

Core Chemical Data
The following tables summarize the key quantitative data for 4-Fluoro-2-iodo-1-nitrobenzene.

Identifier Value Source(s)

CAS Number 41860-64-4
[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15]

Molecular Formula C₆H₃FINO₂ [2][3][5][7][14]

Molecular Weight 267.00 g/mol [2][3][5][7][10]

Purity ≥97% [2]

MDL Number MFCD16658618 [3][7]

PubChem ID 19361948 [3][14]
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Property Value Source(s)

Appearance
Light yellow to brown powder

or lump
[3][4][11]

Melting Point 30 °C [3][4][7][10][11]

Boiling Point 148 °C at 20 mmHg [3][4][5][11]

Physical State Solid [7]

Synthesis Protocol
A general and reliable method for the synthesis of 4-Fluoro-2-iodo-1-nitrobenzene is through

the diazotization of 5-fluoro-2-nitroaniline followed by a Sandmeyer-type reaction with

potassium iodide.[5]

Experimental Procedure:

Diazotization: Dissolve 5-fluoro-2-nitroaniline (1 equivalent) in 37% aqueous hydrochloric

acid at 0 °C. To this solution, slowly add an aqueous solution of sodium nitrite (1.05

equivalents) dropwise, maintaining the temperature at 0 °C. Stir the resulting reaction

mixture at this temperature for 1 hour.[5]

Iodination: To the diazonium salt solution, add an aqueous solution of potassium iodide (1.1

equivalents) dropwise.[5]

Reaction Completion and Workup: Allow the reaction mixture to stir at room temperature for

2 hours. After the reaction is complete, extract the product with ethyl acetate.[5]

Purification: Wash the organic layer with a saturated saline solution and dry it over

anhydrous magnesium sulfate. The crude product can then be purified by flash column

chromatography to yield the final product, 2-iodo-4-fluoronitrobenzene.[5]

5-Fluoro-2-nitroaniline 1. NaNO₂, HCl, 0°C
2. KI 4-Fluoro-2-iodo-1-nitrobenzene
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Caption: Synthesis of 4-Fluoro-2-iodo-1-nitrobenzene.

Chemical Reactivity and Applications
4-Fluoro-2-iodo-1-nitrobenzene is a versatile building block in organic synthesis, primarily

due to the distinct reactivity of its functional groups.

Electrophilic Aromatic Substitution: The nitro group is strongly electron-withdrawing, which

deactivates the benzene ring towards electrophilic attack.[10]

Reduction: The nitro group can be readily reduced to an amine functionality using standard

reducing agents like tin(II) chloride or iron in the presence of an acid.[10]

Coupling Reactions: The presence of the iodine atom makes this compound an excellent

substrate for various cross-coupling reactions, such as Suzuki and Heck couplings, enabling

the formation of carbon-carbon bonds.[10]

Its applications are widespread in several areas of chemical research and industry:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a variety

of pharmaceutical compounds.[3][10]

Organic Synthesis: It is extensively used for the preparation of complex organic molecules.

[3][10]

Material Science: This compound can be integrated into polymer systems to improve

properties like thermal stability and chemical resistance.[3][10]

Analytical Chemistry: It can be employed as a reagent in various analytical methods.[3][10]

Environmental Chemistry: It is studied to understand its environmental behavior and

degradation pathways.[3]

Safety and Handling
The following table summarizes the key safety information for 4-Fluoro-2-iodo-1-
nitrobenzene.
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Hazard Description Source(s)

Acute Effects

Irritant. May be harmful if

ingested or inhaled. Irritating to

mucous membranes and the

upper respiratory tract.

[1]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[1]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, nitrogen oxides,

hydrogen fluoride, and

hydrogen iodide.

[1][16]

Handling Recommendations:

Use in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid breathing dust or vapor.[1]

Avoid contact with skin and eyes. Wear appropriate personal protective equipment, including

safety goggles and chemical-resistant gloves.[1]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1] This compound

is also noted to be light-sensitive.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.tcichemicals.com/BE/en/sds/F1178_EU_6N.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://www.matrixscientific.com/sds/MxMSDS_116368.pdf
https://labproinc.com/products/4-fluoro-2-iodo-1-nitrobenzene-5g-f1178-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Reaction Setup

Monitoring Reaction Progress

Workup and Extraction

Purification

Characterization

Click to download full resolution via product page

Caption: General experimental workflow in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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